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Compound of Interest

Compound Name: 2-Octanone

Cat. No.: B155638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-octanone in various

solvents. The information is curated to assist researchers, scientists, and professionals in drug

development in understanding and applying the solubility characteristics of this ketone in their

work. This document presents quantitative solubility data, detailed experimental protocols for

solubility determination, and a visual representation of the experimental workflow.

Introduction to 2-Octanone
2-Octanone, also known as methyl hexyl ketone, is an organic compound with the chemical

formula C₈H₁₆O. It is a colorless liquid with a characteristic odor often described as fruity or

earthy. As a ketone, its polarity is influenced by the carbonyl group, while the octyl chain

imparts significant nonpolar character. This dual nature dictates its solubility behavior in

different solvent systems. Understanding the solubility of 2-octanone is crucial for its

application as a solvent, in chemical synthesis, and in the formulation of various products.

Quantitative Solubility Data
The solubility of 2-octanone varies significantly with the polarity of the solvent. The following

table summarizes the available quantitative and qualitative solubility data for 2-octanone in a

range of common solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b155638?utm_src=pdf-interest
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Chemical Class Temperature (°C) Solubility

Water Protic, Polar 20 0.9 g/L[1][2][3][4]

20 0.899 g/L

Room Temperature ~0.07 g/100 mL[5]

Ethanol (95%) Protic, Polar Not Specified
Miscible (1 mL in 1

mL)[6]

Ethanol Protic, Polar Not Specified Miscible

Diethyl Ether Aprotic, Nonpolar Not Specified Miscible[6]

Acetone Aprotic, Polar Not Specified Miscible

Alcohols Protic, Polar Not Specified Soluble[1][4][6][7]

Hydrocarbons Aprotic, Nonpolar Not Specified Soluble[1][4][6][7]

Esters Aprotic, Polar Not Specified Soluble[1][4][6][7]

Note: "Miscible" indicates that the two liquids form a homogeneous solution in all proportions.

"Soluble" indicates that 2-octanone dissolves in the solvent, but specific quantitative data on

the limit of solubility was not available in the surveyed literature. For these solvents,

experimental determination is recommended to establish quantitative solubility limits for specific

applications.

Experimental Protocols for Solubility Determination
For a precise quantitative determination of 2-octanone solubility in a specific solvent,

particularly where it is not fully miscible, the following experimental protocols are

recommended. These methods are based on the widely accepted shake-flask technique

coupled with analytical quantification.

Shake-Flask Method for Equilibrium Solubility
This method is a reliable approach to determine the equilibrium solubility of a liquid in a liquid

solvent.
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Materials and Equipment:

2-Octanone (high purity)

Solvent of interest (high purity)

Analytical balance

Temperature-controlled orbital shaker or water bath

Calibrated positive displacement pipettes

Glass vials with PTFE-lined screw caps

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

Gas chromatograph (GC) with a suitable detector (e.g., FID) or High-Performance Liquid

Chromatograph (HPLC) with a suitable detector (e.g., UV or RI)

Volumetric flasks and appropriate glassware for standard preparation

Procedure:

Preparation of Supersaturated Solution: In a series of glass vials, add a known volume of the

solvent. To each vial, add an excess amount of 2-octanone. An excess is confirmed by the

presence of a separate phase or turbidity after initial mixing.

Equilibration: Securely cap the vials and place them in a temperature-controlled shaker or

water bath set to the desired experimental temperature. Agitate the vials for a sufficient

period (typically 24-48 hours) to ensure that equilibrium is reached. The system should be

visually inspected to confirm that an excess of the 2-octanone phase remains.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the

experimental temperature for at least 12 hours to allow for the separation of the two phases.

To further ensure complete separation of the undissolved 2-octanone, centrifuge the vials at

a controlled temperature.
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Sampling: Carefully extract an aliquot of the saturated solvent phase using a positive

displacement pipette. To remove any remaining micro-droplets of undissolved 2-octanone,

filter the aliquot through a chemically resistant syringe filter into a clean, pre-weighed vial.

Quantification:

Standard Curve Preparation: Prepare a series of standard solutions of 2-octanone in the

solvent of interest with known concentrations.

Analysis: Analyze the filtered saturated solution and the standard solutions using an

appropriate analytical method (GC or HPLC).

Calculation: Use the standard curve to determine the concentration of 2-octanone in the

saturated solution. The solubility is expressed in g/L, mg/mL, or molarity.

Gravimetric Method (for non-volatile solvents)
This method is simpler but is best suited for determining the solubility of a relatively volatile

solute like 2-octanone in a non-volatile solvent.

Materials and Equipment:

2-Octanone (high purity)

Non-volatile solvent of interest

Analytical balance

Temperature-controlled shaker or water bath

Glass vials with PTFE-lined screw caps

Centrifuge

Calibrated pipette

Evaporating dish

Vacuum oven
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Procedure:

Prepare a Saturated Solution: Follow steps 1-3 of the Shake-Flask Method.

Sampling: Accurately pipette a known volume of the clear, saturated solvent phase into a

pre-weighed evaporating dish.

Evaporation: Carefully evaporate the 2-octanone from the solvent under controlled

conditions (e.g., in a fume hood with a gentle stream of nitrogen or in a vacuum oven at a

temperature that volatilizes the 2-octanone but not the solvent).

Weighing: Once all the 2-octanone has evaporated and the weight of the evaporating dish

with the remaining solvent is constant, record the final weight.

Calculation: The difference between the initial and final weights of the solution in the

evaporating dish gives the mass of the dissolved 2-octanone. The solubility can then be

calculated based on the initial volume of the saturated solution.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the experimental determination of 2-
octanone solubility using the Shake-Flask Method with analytical quantification.
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Workflow for determining the solubility of 2-octanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b155638?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-octanone
https://m.chemicalbook.com/ProductChemicalPropertiesCB4852832_EN.htm
https://www.echemi.com/products/pid_Seven965-2-octanone.html
https://www.guidechem.com/encyclopedia/2-octanone-dic2252.html
https://www.solubilityofthings.com/octan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/2-Octanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4852832.htm
https://www.benchchem.com/product/b155638#solubility-of-2-octanone-in-different-solvents
https://www.benchchem.com/product/b155638#solubility-of-2-octanone-in-different-solvents
https://www.benchchem.com/product/b155638#solubility-of-2-octanone-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155638?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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